methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(2-fluoro-5-methoxyphenyl)-4H-pyran-3-carboxylate
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Description
Methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(2-fluoro-5-methoxyphenyl)-4H-pyran-3-carboxylate is a useful research compound. Its molecular formula is C27H25FN4O4S and its molecular weight is 520.6g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research has demonstrated the ability of related pyran compounds to undergo transformation into a variety of derivatives through reactions with nucleophilic reagents. These transformations yield compounds like diazanaphthalenes and pyrano derivatives, suggesting a similar potential for the complex pyran compound for creating novel heterocyclic structures with potential pharmaceutical applications (Harb et al., 1989).
Molecular Structure and Supramolecular Assemblies
Investigations into the crystal structure and molecular conformation of related 6-amino-5-cyano-2-methylpyran derivatives reveal insights into their supramolecular arrangements. These studies offer valuable information on the molecular interactions and structural properties that could influence the compound's reactivity and stability, potentially guiding the design of materials with specific properties (Nesterov et al., 2007).
Biological Activity
The compound's analogs have been explored for their acetylcholinesterase inhibitory activities, presenting a framework for assessing the potential neuroprotective or cognitive-enhancing effects of the compound. This research aligns with efforts to identify new therapeutic agents for neurodegenerative diseases, such as Alzheimer's (Marco et al., 2003).
Fluorescence Properties
Studies on similar pyran derivatives that exhibit fluorescence emission suggest possible applications of the compound in developing fluorescent materials. These materials could have various applications, including bioimaging, sensors, and organic light-emitting diodes (OLEDs) (Mizuyama et al., 2008).
properties
IUPAC Name |
methyl 6-amino-5-cyano-2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanylmethyl]-4-(2-fluoro-5-methoxyphenyl)-4H-pyran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25FN4O4S/c1-34-17-8-9-20(28)18(11-17)23-19(13-30)25(31)36-22(24(23)27(33)35-2)14-37-26-16(12-29)10-15-6-4-3-5-7-21(15)32-26/h8-11,23H,3-7,14,31H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLYLGYYOGOQCN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)F)C2C(=C(OC(=C2C(=O)OC)CSC3=C(C=C4CCCCCC4=N3)C#N)N)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25FN4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.